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Compound of Interest

Compound Name: Nicametate

CAS No.: 3099-52-3

Cat. No.: B1219050

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation of Nicametate citrate

solutions for use in a laboratory setting. This document includes key physicochemical data,

storage and handling guidelines, and step-by-step procedures for preparing stock and working

solutions. Additionally, it outlines the principal mechanism of action of Nicametate citrate and

provides a generalized experimental workflow.

Physicochemical Properties and Storage
Nicametate citrate (CAS: 1641-74-3) is a vasodilator agent studied for its potential to enhance

blood flow and oxygen delivery.[1][2] Accurate solution preparation begins with a clear

understanding of its physical and chemical properties.

Table 1: Physicochemical Data for Nicametate Citrate
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Property Value References

CAS Number 1641-74-3 [1]

Molecular Formula C₁₈H₂₆N₂O₉ [1]

Molecular Weight 414.41 g/mol [1][3]

Appearance
White to off-white crystalline

powder
[3][4][5]

Melting Point 123 °C [6]

Solubility Soluble in water [5]

Table 2: Storage and Stability Recommendations

Form Condition Duration References

Solid Powder Dry, dark at 0-4°C
Short-term (days to

weeks)
[1]

Dry, dark at -20°C
Long-term (months to

years)
[1]

Stock Solution 0-4°C
Short-term (days to

weeks)
[1]

-20°C Long-term (months) [1]

Note: The compound is stable for several weeks at ambient temperature during standard

shipping.[1] For long-term stability, adherence to the above storage conditions is critical.

Safety and Handling Precautions
Before handling Nicametate citrate, review the Safety Data Sheet (SDS). Standard personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at

all times.
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Avoid breathing dust by handling the powder in a well-ventilated area or a chemical fume

hood.[4][5]

In case of skin contact, wash the area thoroughly with soap and water.[4]

Contaminated clothing should be removed and washed before reuse.[5]

Heating the compound to decomposition may emit toxic fumes.[5]

Experimental Protocols
These protocols provide a general framework for preparing Nicametate citrate solutions. The

optimal solvent and concentration may vary depending on the specific experimental model

(e.g., in vitro cell culture, in vivo studies).

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol is based on the reported aqueous solubility of Nicametate citrate.[5]

Materials:

Nicametate citrate powder (MW: 414.41 g/mol )

High-purity sterile water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer and/or sonicator

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 0.41441 (mg/mL/mM) Example for 10 mL: 10
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mL x 10 mM x 0.41441 = 4.14 mg

Weighing: Carefully weigh the calculated amount of Nicametate citrate powder using an

analytical balance.

Dissolution: Add the powder to a sterile conical tube. Add approximately 80% of the final

desired volume of sterile water.

Solubilization: Tightly cap the tube and vortex thoroughly. If the powder does not fully

dissolve, sonicate the solution in a water bath for 5-10 minutes until the solution is clear.

Final Volume Adjustment: Add sterile water to reach the final desired volume and mix again

to ensure homogeneity.

Sterilization: To ensure sterility for cell-based assays, filter the stock solution through a 0.22

µm syringe filter into a new sterile tube.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots as recommended in Table 2 (e.g., -20°C for long-

term use).[1] Avoid repeated freeze-thaw cycles.[7]

Protocol for Preparing a Working Solution
Working solutions are prepared by diluting the stock solution into an appropriate vehicle for the

specific experiment (e.g., Phosphate-Buffered Saline (PBS), cell culture medium).

Materials:

10 mM Nicametate citrate stock solution

Sterile experimental vehicle (PBS, cell culture medium, etc.)

Sterile tubes and pipettes

Procedure:

Calculate Dilution: Use the M₁V₁ = M₂V₂ formula to determine the volume of stock solution

needed.
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M₁ = Concentration of stock solution (e.g., 10 mM or 10,000 µM)

V₁ = Volume of stock solution to be determined

M₂ = Desired final concentration of working solution (e.g., 100 µM)

V₂ = Final volume of working solution (e.g., 1 mL)

V₁ = (M₂ x V₂) / M₁

Example: V₁ = (100 µM x 1 mL) / 10,000 µM = 0.01 mL or 10 µL

Preparation: In a sterile tube, add the calculated volume (V₁) of the stock solution to the

appropriate volume of the experimental vehicle to achieve the final volume (V₂).

Mixing: Gently mix the working solution by pipetting or brief vortexing. The solution is now

ready for use in your experiment. Always prepare fresh working solutions for each

experiment.

Experimental Workflow and Mechanism of Action
Generalized Experimental Workflow
The preparation and application of Nicametate citrate solutions follow a logical sequence to

ensure accuracy and sterility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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